![molecular formula C18H16N2O2 B4400610 5'-ethyl-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one](/img/structure/B4400610.png)
5'-ethyl-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one
Overview
Description
5'-ethyl-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one, also known as EBIO, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. EBIO is a synthetic compound that belongs to the family of indole derivatives and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
5'-ethyl-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one exerts its effects by activating the large-conductance calcium-activated potassium (BK) channels. BK channels are widely expressed in various tissues, including the brain, heart, and smooth muscle. Activation of BK channels leads to the hyperpolarization of the cell membrane, resulting in the inhibition of cellular excitability and the regulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the regulation of neuronal excitability, smooth muscle relaxation, and vasodilation. In addition, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a potential therapeutic agent for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
5'-ethyl-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one has several advantages as a research tool, including its ability to selectively activate BK channels, its stability in physiological conditions, and its low toxicity. However, one limitation of this compound is its limited solubility in water, which can affect its bioavailability and efficacy in certain experimental conditions.
Future Directions
5'-ethyl-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one has significant potential for further research and development. Future research could focus on the development of more potent and selective BK channel activators based on the structure of this compound. In addition, the therapeutic potential of this compound could be explored further in various disease models, including cancer, inflammation, and neurological disorders. Finally, the role of BK channels in various physiological processes could be further elucidated using this compound as a research tool.
Conclusion:
In conclusion, this compound is a small molecule with significant potential for various scientific research applications. Its ability to activate BK channels makes it a valuable tool for studying the role of these channels in various physiological processes. Future research could lead to the development of more potent and selective BK channel activators as well as the exploration of this compound's therapeutic potential in various disease models.
Scientific Research Applications
5'-ethyl-3'-hydroxy-1',3'-dihydro-1H,2'H-3,3'-biindol-2'-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cell biology. In medicinal chemistry, this compound has been found to exhibit anti-inflammatory and anti-cancer properties. In neuroscience, this compound has been shown to enhance the activity of potassium channels, leading to the regulation of neuronal excitability and synaptic transmission. In cell biology, this compound has been used as a tool to study the role of potassium channels in various cellular processes, including cell proliferation, differentiation, and apoptosis.
properties
IUPAC Name |
5-ethyl-3-hydroxy-3-(1H-indol-3-yl)-1H-indol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c1-2-11-7-8-16-13(9-11)18(22,17(21)20-16)14-10-19-15-6-4-3-5-12(14)15/h3-10,19,22H,2H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJDNDIGCYISUAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)NC(=O)C2(C3=CNC4=CC=CC=C43)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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